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  4. (2S)-2-[(1S,2R,5R,7R,8R,10S,11S,14R,15S)-8-Methoxy-2,15-dimethyl-14-pentacyclo[8.7.0.02,7.05,7.011,15]heptadecanyl]propan-1-ol
(2S)-2-[(1S,2R,5R,7R,8R,10S,11S,14R,15S)-8-Methoxy-2,15-dimethyl-14-pentacyclo[8.7.0.02,7.05,7.011,15]heptadecanyl]propan-1-ol (2S)-2-[(1S,2R,5R,7R,8R,10S,11S,14R,15S)-8-Methoxy-2,15-dimethyl-14-pentacyclo[8.7.0.02,7.05,7.011,15]heptadecanyl]propan-1-ol
Brand Name: Vulcanchem
CAS No.: 51231-23-3
VCID: VC0042082
InChI: InChI=1S/C23H38O2/c1-14(13-24)17-5-6-18-16-11-20(25-4)23-12-15(23)7-10-22(23,3)19(16)8-9-21(17,18)2/h14-20,24H,5-13H2,1-4H3/t14-,15-,16+,17-,18+,19+,20-,21-,22-,23+/m1/s1
SMILES: CC(CO)C1CCC2C1(CCC3C2CC(C45C3(CCC4C5)C)OC)C
Molecular Formula: C23H38O2
Molecular Weight: 346.5 g/mol

(2S)-2-[(1S,2R,5R,7R,8R,10S,11S,14R,15S)-8-Methoxy-2,15-dimethyl-14-pentacyclo[8.7.0.02,7.05,7.011,15]heptadecanyl]propan-1-ol

CAS No.: 51231-23-3

Reference Standards

VCID: VC0042082

Molecular Formula: C23H38O2

Molecular Weight: 346.5 g/mol

(2S)-2-[(1S,2R,5R,7R,8R,10S,11S,14R,15S)-8-Methoxy-2,15-dimethyl-14-pentacyclo[8.7.0.02,7.05,7.011,15]heptadecanyl]propan-1-ol - 51231-23-3

CAS No. 51231-23-3
Product Name (2S)-2-[(1S,2R,5R,7R,8R,10S,11S,14R,15S)-8-Methoxy-2,15-dimethyl-14-pentacyclo[8.7.0.02,7.05,7.011,15]heptadecanyl]propan-1-ol
Molecular Formula C23H38O2
Molecular Weight 346.5 g/mol
IUPAC Name (2S)-2-[(1S,2R,5R,7R,8R,10S,11S,14R,15S)-8-methoxy-2,15-dimethyl-14-pentacyclo[8.7.0.02,7.05,7.011,15]heptadecanyl]propan-1-ol
Standard InChI InChI=1S/C23H38O2/c1-14(13-24)17-5-6-18-16-11-20(25-4)23-12-15(23)7-10-22(23,3)19(16)8-9-21(17,18)2/h14-20,24H,5-13H2,1-4H3/t14-,15-,16+,17-,18+,19+,20-,21-,22-,23+/m1/s1
Standard InChIKey FHAMDNXTPYSJGZ-WGRYGTHWSA-N
Isomeric SMILES C[C@H](CO)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2C[C@H]([C@@]45[C@@]3(CC[C@@H]4C5)C)OC)C
SMILES CC(CO)C1CCC2C1(CCC3C2CC(C45C3(CCC4C5)C)OC)C
Canonical SMILES CC(CO)C1CCC2C1(CCC3C2CC(C45C3(CCC4C5)C)OC)C
Synonyms (3α,5R,6β,20S)-6-Methoxy-3,5-cyclopregnane-20-methanol
PubChem Compound 15593576
Last Modified Nov 11 2021
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